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Performance Showdown: Pigment Yellow 182 in
Diverse Polymer Matrices
For researchers, scientists, and professionals in material science and product development,

selecting the right pigment is a critical decision that impacts the final product's performance and

aesthetic appeal. This guide provides a comprehensive comparison of Pigment Yellow 182's

performance in various polymer matrices against other commonly used yellow pigments. The

information presented is based on available technical data and standardized testing protocols

to ensure objectivity and aid in making informed decisions.

Overview of Pigment Yellow 182
Pigment Yellow 182 is a single azo pigment known for its brilliant yellow shade.[1] While it has

found applications in paints and inks, its use in plastics is less documented, with specific

performance data being scarce.[1][2] Available information suggests it possesses good

lightfastness and solvent resistance.[1][2] One source indicates a lightfastness rating of 7 on

the Blue Wool Scale and a heat resistance of 150°C for 30 minutes, primarily in paint systems.

[1] It has also been noted for its suitability in chlorinated polypropylene.[2] However, for a

thorough evaluation in common polymer matrices, a comparison with established alternatives is

essential.
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To provide a clear perspective, the following tables summarize the performance of Pigment
Yellow 182 alongside several alternative high-performance yellow pigments in key polymer

matrices such as polyolefins, PVC, and engineering plastics. The data is compiled from various

technical datasheets and industry publications.

Performance in Polyolefins (HDPE, PP)

Pigment Heat Stability (°C)
Lightfastness (Full
Shade, 1-8)

Migration
Resistance (1-5)

Pigment Yellow 182 Data Not Available Data Not Available Data Not Available

Pigment Yellow 138 290 7-8 5

Pigment Yellow 151 280 7-8 5

Pigment Yellow 154 280 8 5

Pigment Yellow 180 300 7-8 5

Pigment Yellow 181 300 8 5

Pigment Yellow 191 300 7 5

Performance in Polyvinyl Chloride (PVC)

Pigment Heat Stability (°C)
Lightfastness (Full
Shade, 1-8)

Migration
Resistance (1-5)

Pigment Yellow 182 Data Not Available Data Not Available Data Not Available

Pigment Yellow 138 200 7-8 5

Pigment Yellow 151 200 7-8 5

Pigment Yellow 154 200 8 5

Pigment Yellow 180 200 7-8 5

Pigment Yellow 181 200 8 5

Pigment Yellow 191 200 7 5
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Performance in Engineering Plastics (e.g., ABS, PC, PET)

Pigment Heat Stability (°C)
Lightfastness (Full Shade,
1-8)

Pigment Yellow 182 Data Not Available Data Not Available

Pigment Yellow 138 >300 7-8

Pigment Yellow 151 290 7-8

Pigment Yellow 154 290 8

Pigment Yellow 180 300 7-8

Pigment Yellow 181 320 8

Pigment Yellow 191 >300 7

Experimental Protocols
The performance data presented in this guide is based on standardized testing methodologies

to ensure consistency and comparability. The following are detailed protocols for the key

experiments cited.

Heat Stability Testing

The heat stability of pigments in a specific polymer is determined by compounding the pigment

into the polymer and then subjecting the colored polymer to progressively higher temperatures.

The temperature at which a noticeable color change occurs is recorded as the heat stability

limit.

Sample Preparation Testing Analysis

Weigh Pigment and Polymer Dry Blend Compound (e.g., Extrusion) Produce Test Plaques (Injection Molding) Expose Plaques to a Range of Temperatures in an Oven Hold at Each Temperature for a Fixed Time (e.g., 5 min) Visually Compare Against a Control Plaque Measure Color Difference (ΔE) using a Spectrophotometer Determine Temperature at which ΔE Exceeds a Predefined Value

Click to download full resolution via product page
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Workflow for Heat Stability Testing of Pigments in Polymers.

Lightfastness Testing

Lightfastness is evaluated by exposing the pigmented polymer to a controlled light source that

simulates sunlight. The degree of color fading is then assessed against a standardized scale.

Sample Preparation

Exposure

Assessment

Prepare Pigmented Polymer Plaques Mount Plaques in a Xenon Arc Weather-Ometer

Expose to a Defined Light Intensity and Duration

Simultaneously Expose Blue Wool Scale Standards

Compare the Fading of the Test Plaque to the Fading of the Blue Wool Standards Assign a Lightfastness Rating (1-8)

Click to download full resolution via product page

Workflow for Lightfastness Testing of Pigments in Polymers.

Migration Resistance Testing

Migration resistance is the ability of a pigment to remain within the polymer matrix and not

bleed onto a surface in contact with it. This is particularly important for plasticized polymers like

flexible PVC.

Sample Preparation Contact Phase Evaluation

Prepare a Pigmented Polymer Sheet Prepare a White, Unpigmented Contact Sheet (e.g., Plasticized PVC) Place the Pigmented Sheet in Contact with the White Sheet Apply a Defined Pressure and Temperature for a Specific Time Separate the Sheets Assess the Staining of the White Sheet using a Grey Scale (1-5)

Click to download full resolution via product page

Workflow for Migration Resistance Testing of Pigments in Polymers.
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Conclusion
Based on the available data, Pigment Yellow 182 shows promise with good lightfastness and

solvent resistance, particularly in paint and ink applications. However, a significant lack of

quantitative performance data in key polymer matrices such as polyolefins, PVC, and

engineering plastics makes it difficult to recommend for these applications without further

testing.

In contrast, alternative pigments like Pigment Yellow 138, 151, 154, 180, 181, and 191 have

well-documented and excellent performance characteristics, including high heat stability,

superior lightfastness, and excellent migration resistance, making them reliable choices for a

wide range of plastic applications.

For professionals developing new products, it is recommended to conduct in-house testing of

Pigment Yellow 182 in the specific polymer matrix and under the processing conditions of the

intended application to determine its suitability. For applications requiring proven high

performance, the alternative pigments listed in this guide offer a more established and reliable

solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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